N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)pyridine-3-sulfonamide

• IUPAC Name: N-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C17H14N6O2S/c1-12-19-20-17-9-8-16(21-23(12)17)13-4-6-14(7-5-13)22-26(24,25)15-3-2-10-18-11-15/h2-11,22H,1H3
• InChI Key: LOFPLWQSBYLWHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=CN=CC=C4
• Molecular Formula: C17H14N6O2S
• Molecular Weight: 366.4 g/mol

Description

“N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)pyridine-3-sulfonamide” is an organic compound with the molecular formula C13H13N5O2S. It belongs to the class of organic compounds known as phenylpyridazines. These are organic compounds containing a pyridazine ring substituted by a phenyl group.

Molecular Structure Analysis

The compound has an average mass of 303.340 Da and a monoisotopic mass of 303.079010 Da. The structure of this compound is characterized by the presence of a five-membered triazole ring fused with a six-membered pyridazine ring.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3. It has 7 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds. The compound has a polar surface area of 98 Å2 and a molar volume of 204.6±7.0 cm3.

Scientific Research Applications

Anticancer Activity

. This suggests that our compound may also have potential applications in cancer treatment.

Antimicrobial Activity

. This indicates that our compound could be used in the development of new antimicrobial agents.

Analgesic and Anti-inflammatory Activity

. This suggests that our compound may have potential uses in pain management and the treatment of inflammatory conditions.

Antioxidant Activity

. This implies that our compound could be used as an antioxidant.

Antiviral Activity

. This suggests that our compound may have potential applications in antiviral therapies.

Enzyme Inhibition

. This indicates that our compound could be used in the development of new enzyme inhibitors.

Antitubercular Agents

. This suggests that our compound may have potential uses in the treatment of tuberculosis.

Antimalarial Activity

. This suggests that our compound may also have potential applications in antimalarial therapies.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These compounds can make specific interactions with different target receptors .

Mode of Action

It is known that the compound can effectively inhibit excessive lung inflammatory reaction and also inhibit metastasis and infiltration of lung cancer . This suggests that the compound may interact with its targets to modulate these processes.

Biochemical Pathways

Given its potential anti-inflammatory and anticancer effects , it may be involved in modulating pathways related to inflammation and cancer progression.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for related compounds , suggesting that similar studies may be applicable for this compound.

Result of Action

It is known that the compound can effectively inhibit excessive lung inflammatory reaction and also inhibit metastasis and infiltration of lung cancer . This suggests that the compound may have a significant impact on cellular processes related to inflammation and cancer.